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CID 2864674 CID 2864674
Brand Name: Vulcanchem
CAS No.: 312621-17-3
VCID: VC0440500
InChI: InChI=1S/C28H34N2O4/c1-6-7-12-25(32)30-22-11-9-8-10-20(22)29-21-16-28(2,3)17-23(31)26(21)27(30)19-14-13-18(33-4)15-24(19)34-5/h8-11,13-15,27,29H,6-7,12,16-17H2,1-5H3
SMILES: CCCCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)OC)OC
Molecular Formula: C28H34N2O4
Molecular Weight: 462.6g/mol

CID 2864674

CAS No.: 312621-17-3

Main Products

VCID: VC0440500

Molecular Formula: C28H34N2O4

Molecular Weight: 462.6g/mol

CID 2864674 - 312621-17-3

CAS No. 312621-17-3
Product Name CID 2864674
Molecular Formula C28H34N2O4
Molecular Weight 462.6g/mol
IUPAC Name 6-(2,4-dimethoxyphenyl)-9,9-dimethyl-5-pentanoyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C28H34N2O4/c1-6-7-12-25(32)30-22-11-9-8-10-20(22)29-21-16-28(2,3)17-23(31)26(21)27(30)19-14-13-18(33-4)15-24(19)34-5/h8-11,13-15,27,29H,6-7,12,16-17H2,1-5H3
Standard InChIKey MFDJGQSEJUUCFY-UHFFFAOYSA-N
SMILES CCCCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)OC)OC
Canonical SMILES CCCCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)OC)OC
PubChem Compound 2864674
Last Modified Nov 11 2021
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